4-Bromo-5-chloro-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 4-bromo-5-chloro-2,3-dihydroinden-1-one
• InChI: InChI=1S/C9H6BrClO/c10-9-6-2-4-8(12)5(6)1-3-7(9)11/h1,3H,2,4H2
• InChI Key: JLFWUCQLFJKMGU-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C(=C(C=C2)Cl)Br
• Molecular Formula: C9H6BrClO
• Molecular Weight: 245.50 g/mol

Description

“4-Bromo-5-chloro-2,3-dihydro-1H-inden-1-one” is a chemical compound with the molecular formula C9H6BrClO. It has a molecular weight of 245.50 g/mol. The IUPAC name for this compound is 4-bromo-5-chloro-2,3-dihydroinden-1-one.

Molecular Structure Analysis

The compound has a complex structure with bromine (Br), chlorine (Cl), and oxygen (O) atoms attached to a carbon © backbone. The InChI code for this compound is 1S/C9H6BrClO/c10-9-6-2-4-8(12)5(6)1-3-7(9)11/h1,3H,2,4H2.

Physical And Chemical Properties Analysis

The compound has several computed properties. It has a XLogP3-AA value of 3, indicating its partition coefficient between octanol and water, which is a measure of its solubility. It has no hydrogen bond donors and one hydrogen bond acceptor. The compound has a topological polar surface area of 17.1 Ų. It has a complexity of 207.

Scientific Research Applications

Synthesis and Reactivity

4-Bromo-5-chloro-2,3-dihydro-1H-inden-1-one and its derivatives are prominently used in chemical synthesis and studying reactivity. For instance, the bromination of similar compounds like 4-chloro-1-indanone has been explored, showcasing the formation of mono- and dibromo derivatives, which are significant in various synthetic pathways (Jasouri, Khalafy, Badali, & Piltan, 2010). Additionally, the reactivity of related diazirines has been studied, revealing insights into their behavior and potential applications in organic synthesis (Martinu & Dailey, 2006).

Crystallography and Molecular Structure

Research on similar compounds such as various benzodiazepines has provided valuable data on their crystal structures and molecular forms. These studies are crucial in understanding the physical and chemical properties of these compounds, which can be applied in material science and drug design (Kravtsov et al., 2012).

Biocatalytic Applications

The use of biocatalysts in the synthesis and resolution of similar compounds, like the stereoisomers of cis- and trans-2-bromo-2,3-dihydro-1H-inden-1-ols, has been a point of interest. These studies contribute to the field of green chemistry, emphasizing the importance of environmentally friendly and efficient synthesis methods (Prysiazhnuk, Rusanov, & Kolodiazhnyi, 2021).

Application in Pesticide Development

Derivatives of this compound, such as 5-chloro-2,3-dihydro-1-oxo-1H-indene-2-carboxylic acid methyl ester, play a crucial role in the development of pesticides like Indoxacarb. This highlights its significance in agricultural chemistry and pest control (Jing, 2012).

Safety and Hazards

The compound is associated with several hazard statements: H302, H315, H319, and H335. These indicate that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Similar compounds such as indole derivatives have been studied for their potential biological activities .

Biochemical Pathways

Indole derivatives have been shown to exhibit various biological activities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The compound is described as a solid at room temperature, suggesting that its bioavailability may be influenced by factors such as solubility and stability .

Action Environment

The compound is described as stable under inert atmosphere and at room temperature , suggesting that it may be sensitive to environmental conditions such as oxygen exposure and temperature changes.